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Compound of Interest

Compound Name: 1-Bromobut-1-yne

Cat. No.: B1609917 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Bromobut-1-yne is a valuable and versatile reagent in organic synthesis, primarily utilized as

an electrophilic source of the but-1-ynyl group. Its application as an alkylating agent is

particularly prominent in a variety of transition-metal-catalyzed cross-coupling reactions. These

reactions facilitate the formation of new carbon-carbon and carbon-heteroatom bonds,

providing access to a diverse range of complex molecular architectures. This document

provides detailed application notes and experimental protocols for the use of 1-bromobut-1-
yne in key cross-coupling reactions, including Sonogashira, Negishi, and Copper-Catalyzed

couplings, complete with quantitative data to aid in experimental design and optimization.

Physicochemical Properties
A summary of the key physicochemical properties of 1-bromobut-1-yne is provided in the table

below.
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Property Value

Molecular Formula C₄H₅Br

Molecular Weight 132.99 g/mol

CAS Number 50405-39-5

Appearance Colorless to pale yellow liquid

Boiling Point ~104-108 °C

Density ~1.46 g/mL

Applications in Cross-Coupling Reactions
1-Bromobut-1-yne serves as an excellent electrophilic partner in numerous cross-coupling

reactions. The electron-withdrawing nature of the bromine atom renders the adjacent sp-

hybridized carbon atom susceptible to nucleophilic attack, enabling the formation of new

chemical bonds.

Sonogashira Coupling
The Sonogashira coupling is a palladium-catalyzed cross-coupling reaction between a terminal

alkyne and an aryl or vinyl halide. In this context, 1-bromobut-1-yne acts as the electrophile,

coupling with various terminal alkynes to form conjugated diynes.

Reaction Scheme: R-C≡CH + Br-C≡C-CH₂CH₃ Pd catalyst, Cu(I) co-catalyst, Base→ R-C≡C-

C≡C-CH₂CH₃

Table 1: Representative Conditions and Yields for Sonogashira Coupling of 1-Bromobut-1-yne
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Entry
Termina
l Alkyne

Pd
Catalyst
(mol%)

Cu(I)
Co-
catalyst
(mol%)

Base Solvent
Temper
ature
(°C)

Yield
(%)

1
Phenylac

etylene

Pd(PPh₃)

₄ (2)
CuI (5)

Triethyla

mine
THF 65 95

2
1-

Heptyne

PdCl₂(PP

h₃)₂ (3)
CuI (5)

Diisoprop

ylamine
DMF 80 88

3

(Trimethy

lsilyl)acet

ylene

Pd(OAc)₂

(2) / P(t-

Bu)₃ (4)

CuI (4) Cs₂CO₃ Toluene 100 91

Experimental Protocol: General Procedure for Sonogashira Coupling

To a flame-dried Schlenk flask under an inert atmosphere (e.g., Argon), add the terminal

alkyne (1.2 equivalents), the palladium catalyst, and the copper(I) co-catalyst.

Add the anhydrous, degassed solvent, followed by the base.

Stir the mixture at room temperature for 15-30 minutes.

Add 1-bromobut-1-yne (1.0 equivalent) dropwise to the reaction mixture.

Heat the reaction to the specified temperature and monitor its progress by thin-layer

chromatography (TLC) or gas chromatography (GC).

Work-up: Upon completion, cool the reaction mixture to room temperature and filter it

through a pad of celite, washing with an appropriate organic solvent (e.g., diethyl ether or

ethyl acetate). Concentrate the filtrate under reduced pressure. The resulting crude product

can be purified by flash column chromatography on silica gel.

Caption: Sonogashira Coupling Catalytic Cycle.

Negishi Coupling
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The Negishi coupling involves the reaction of an organozinc compound with an organic halide,

catalyzed by a nickel or palladium complex. 1-Bromobut-1-yne can be effectively coupled with

various organozinc reagents to form C(sp)-C(sp³) and C(sp)-C(sp²) bonds.[1]

Reaction Scheme: R-ZnX + Br-C≡C-CH₂CH₃ Pd or Ni catalyst→ R-C≡C-CH₂CH₃

Table 2: Representative Conditions and Yields for Negishi Coupling of 1-Bromobut-1-yne

Entry
Organozinc
Reagent

Catalyst
(mol%)

Solvent
Temperatur
e (°C)

Yield (%)

1
Phenylzinc

chloride
Pd(PPh₃)₄ (4) THF 65 89

2
Isopropylzinc

bromide

Ni(acac)₂ (5) /

dppe (5)
DMA 50 82

3
3-Thienylzinc

chloride

Pd₂(dba)₃ (2)

/ XPhos (4)
Dioxane 100 93

Experimental Protocol: General Procedure for Negishi Coupling[2]

Preparation of the Organozinc Reagent (in situ): To a suspension of zinc dust (1.5

equivalents) in anhydrous THF, add a solution of the organic halide (1.1 equivalents). The

reaction can be initiated by the addition of a catalytic amount of iodine. Stir the mixture at the

appropriate temperature until the formation of the organozinc reagent is complete.

Coupling Reaction: In a separate flask, add the palladium or nickel catalyst under an inert

atmosphere.

Add a solution of 1-bromobut-1-yne (1.0 equivalent) in the reaction solvent, followed by the

freshly prepared organozinc reagent solution via cannula.

Heat the reaction mixture to the specified temperature and monitor by TLC or GC.

Work-up: Quench the reaction with saturated aqueous ammonium chloride solution. Extract

the aqueous layer with an organic solvent. Combine the organic layers, wash with brine, dry
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over anhydrous sodium sulfate, and concentrate in vacuo. Purify the residue by column

chromatography.

Caption: Experimental Workflow for Negishi Coupling.

Copper-Catalyzed Cross-Coupling with Amines
(Ullmann-type Reaction)
1-Bromobut-1-yne can also undergo copper-catalyzed coupling with various amines to form

ynamines. These reactions are valuable for the synthesis of nitrogen-containing compounds.

Reaction Scheme: R¹R²NH + Br-C≡C-CH₂CH₃ Cu(I) catalyst, Base→ R¹R²N-C≡C-CH₂CH₃

Table 3: Representative Conditions and Yields for Copper-Catalyzed Amination of 1-
Bromobut-1-yne[3]

Entry Amine
Cu(I)
Catalyst
(mol%)

Base Solvent
Temperat
ure (°C)

Yield (%)

1 Morpholine CuI (10) K₂CO₃ DMSO 110 85

2 Piperidine Cu₂O (5) Cs₂CO₃ NMP 120 90

3 Aniline
Cu(acac)₂

(10)
K₃PO₄ Toluene 100 75

Experimental Protocol: General Procedure for Copper-Catalyzed Amination[3]

To a sealable reaction tube, add the copper(I) catalyst, the base, and the amine (1.5

equivalents).

Add the solvent and then 1-bromobut-1-yne (1.0 equivalent).

Seal the tube and heat the reaction mixture to the specified temperature with vigorous

stirring.

Monitor the reaction by TLC or GC.
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Work-up: After completion, cool the reaction to room temperature and dilute with water.

Extract the mixture with an organic solvent. Wash the combined organic layers with brine,

dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column

chromatography.

Safety Precautions
1-Bromobut-1-yne is a reactive and potentially hazardous chemical. All manipulations should

be carried out in a well-ventilated fume hood. Appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat, must be worn. Refer to the Safety Data

Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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